Cas no 895451-05-5 (2-3-(4-fluorobenzenesulfonyl)propanamido-N-methylthiophene-3-carboxamide)

• Product Name: 2-3-(4-fluorobenzenesulfonyl)propanamido-N-methylthiophene-3-carboxamide
• CAS No: 895451-05-5
• MF: C₁₅H₁₅FN₂O₄S₂
• MW: 370.419004678726
• CID: 6519965
• Update Time: 2025-05-24

2-3-(4-fluorobenzenesulfonyl)propanamido-N-methylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-fluorobenzenesulfonyl)propanamido-N-methylthiophene-3-carboxamide
• 2-[3-(4-fluorophenyl)sulfonylpropanoylamino]-N-methylthiophene-3-carboxamide

• Inchi： 1S/C15H15FN2O4S2/c1-17-14(20)12-6-8-23-15(12)18-13(19)7-9-24(21,22)11-4-2-10(16)3-5-11/h2-6,8H,7,9H2,1H3,(H,17,20)(H,18,19)
• InChI Key： YOVFPMVZKXOGOH-UHFFFAOYSA-N
• SMILES： C1(NC(=O)CCS(C2=CC=C(F)C=C2)(=O)=O)SC=CC=1C(NC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-3-(4-fluorobenzenesulfonyl)propanamido-N-methylthiophene-3-carboxamide

Compound CAS No 895451-05-5: 2-3-(4-fluorobenzenesulfonyl)propanamido-N-methylthiophene-3-carboxamide

The compound with CAS number 895451-05-5, known as 2-3-(4-fluorobenzenesulfonyl)propanamido-N-methylthiophene-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a thiophene ring, a sulfonyl group, and an amide functional group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of thiophene derivatives in the development of bioactive compounds. The thiophene ring in this compound contributes to its aromatic stability and electronic properties, making it a valuable building block for synthesizing novel drugs. The sulfonyl group attached to the benzene ring further enhances the molecule's solubility and bioavailability, which are critical factors in drug delivery systems.

The amide functionality in this compound plays a crucial role in its ability to form hydrogen bonds, which is essential for its interaction with biological targets. This property has led researchers to explore its potential as a lead compound in the development of new pharmaceutical agents. Recent research has focused on modifying the substituents on the benzene ring to optimize its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

In addition to its pharmaceutical applications, this compound has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The incorporation of fluorine atoms into the benzene ring further enhances its electron-withdrawing properties, which are desirable for these applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed efficient synthetic routes that minimize side reactions and maximize the formation of the desired product. These methods often involve coupling reactions, oxidation steps, and amide bond formations.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. Molecular modeling studies have provided insights into its electronic structure, reactivity, and interactions with biological systems. These computational tools have significantly accelerated the drug discovery process by allowing researchers to screen potential candidates before conducting experimental studies.

The application of this compound in drug design is further supported by its ability to modulate specific biological pathways. For instance, it has been shown to inhibit certain enzymes involved in disease progression, making it a potential candidate for treating conditions such as cancer and inflammatory diseases. Clinical trials are currently underway to evaluate its efficacy and safety profile.

In conclusion, the compound with CAS number 895451-05-5 represents a significant advancement in organic chemistry. Its unique structure and functional groups make it a versatile molecule with wide-ranging applications in both pharmaceuticals and materials science. As research continues to uncover its full potential, this compound is expected to play a pivotal role in shaping future innovations across these fields.